Cas no 882748-40-5 (3-(3-CHLORO-4-FLUOROANILINO)-1-(3-NITROPHENYL)-1-PROPANONE)

3-(3-Chloro-4-fluoroanilino)-1-(3-nitrophenyl)-1-propanone is a specialized organic compound featuring a propanoine backbone substituted with a 3-chloro-4-fluoroanilino group and a 3-nitrophenyl moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing nitro and halogen groups enhances its utility in nucleophilic substitution and condensation reactions. Its well-defined molecular architecture ensures consistent performance in complex organic transformations. The compound is typically characterized by high purity and stability under controlled conditions, facilitating its use in precision applications. Suitable for research and industrial-scale processes, it serves as a key building block in the development of bioactive molecules.

3-(3-CHLORO-4-FLUOROANILINO)-1-(3-NITROPHENYL)-1-PROPANONE structure

882748-40-5 structure

Product Name:3-(3-CHLORO-4-FLUOROANILINO)-1-(3-NITROPHENYL)-1-PROPANONE

CAS No:882748-40-5

MF:

MW:

CID:3031063

Update Time:2025-05-19

3-(3-CHLORO-4-FLUOROANILINO)-1-(3-NITROPHENYL)-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

- 3-(3-CHLORO-4-FLUOROANILINO)-1-(3-NITROPHENYL)-1-PROPANONE
- SALOR-INT L171247-1EA

3-(3-CHLORO-4-FLUOROANILINO)-1-(3-NITROPHENYL)-1-PROPANONE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C167125-25mg	3-(3-Chloro-4-fluoroanilino)-1-(3-nitrophenyl)-1-propanone	882748-40-5		25mg	$ 230.00	2022-06-06
TRC	C167125-50mg	3-(3-Chloro-4-fluoroanilino)-1-(3-nitrophenyl)-1-propanone	882748-40-5		50mg	$ 380.00	2022-06-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00927075-1g	3-[(3-Chloro-4-fluorophenyl)amino]-1-(3-nitrophenyl)propan-1-one	882748-40-5	90%	1g	￥4193.0	2024-04-17
Key Organics Ltd	JS-2309-1MG	3-(3-chloro-4-fluoroanilino)-1-(3-nitrophenyl)-1-propanone	882748-40-5	>90%	1mg	£37.00	2023-09-08
Key Organics Ltd	JS-2309-5MG	3-(3-chloro-4-fluoroanilino)-1-(3-nitrophenyl)-1-propanone	882748-40-5	>90%	5mg	£46.00	2023-09-08
Key Organics Ltd	JS-2309-10MG	3-(3-chloro-4-fluoroanilino)-1-(3-nitrophenyl)-1-propanone	882748-40-5	>90%	10mg	£63.00	2023-09-08
Key Organics Ltd	JS-2309-20MG	3-(3-chloro-4-fluoroanilino)-1-(3-nitrophenyl)-1-propanone	882748-40-5	>90%	20mg	￡76.00	2023-03-21
Key Organics Ltd	JS-2309-0.5G	3-(3-chloro-4-fluoroanilino)-1-(3-nitrophenyl)-1-propanone	882748-40-5	>90%	0.5g	£385.00	2023-09-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1619812-1mg	3-((3-Chloro-4-fluorophenyl)amino)-1-(3-nitrophenyl)propan-1-one	882748-40-5	98%	1mg	￥464	2023-03-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1619812-5mg	3-((3-Chloro-4-fluorophenyl)amino)-1-(3-nitrophenyl)propan-1-one	882748-40-5	98%	5mg	￥617	2023-03-22

3-(3-CHLORO-4-FLUOROANILINO)-1-(3-NITROPHENYL)-1-PROPANONE Related Literature

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Related Categories

Additional information on 3-(3-CHLORO-4-FLUOROANILINO)-1-(3-NITROPHENYL)-1-PROPANONE

3-(3-CHLORO-4-FLUOROANILINO)-1-(3-NITROPHENYL)-1-PROPANONE: A Comprehensive Overview

The compound 3-(3-chloro-4-fluoroanilino)-1-(3-nitrophenyl)-1-propanone, identified by the CAS number 882748-40-5, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug design, electronic materials, and advanced chemical synthesis. Recent studies have highlighted its role in the development of novel pharmaceutical agents and its influence on the electronic properties of organic semiconductors.

The molecular structure of 3-(3-chloro-4-fluoroanilino)-1-(3-nitrophenyl)-1-propanone is characterized by a central ketone group attached to two aromatic rings. The anilino group at position 3 contains both chlorine and fluorine substituents, while the phenyl ring at position 1 bears a nitro group. This combination of functional groups imparts the molecule with unique electronic and steric properties, making it a valuable building block in organic synthesis. The presence of electron-withdrawing groups such as chlorine, fluorine, and nitro enhances the molecule's reactivity and stability under various chemical conditions.

Recent research has focused on the synthesis and characterization of this compound, particularly its application in the development of advanced materials. For instance, studies have demonstrated that 3-(3-chloro-4-fluoroanilino)-1-(3-nitrophenyl)-1-propanone can serve as a precursor for the synthesis of novel π-conjugated systems, which are critical components in organic electronics. These systems exhibit enhanced charge transport properties, making them suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In addition to its role in materials science, this compound has shown promise in medicinal chemistry. The molecule's ability to modulate cellular signaling pathways has been explored in recent studies, particularly in the context of anticancer drug development. Researchers have investigated the compound's potential as a kinase inhibitor, leveraging its structural features to target specific enzymes involved in cancer progression. These findings underscore the importance of CAS No 882748-40-5 in advancing therapeutic interventions.

The synthesis of 3-(3-chloro-4-fluoroanilino)-1-(3-nitrophenyl)-1-propanone involves a multi-step process that combines nucleophilic aromatic substitution and ketone formation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. These developments have made the compound more accessible for large-scale applications in both academic research and industrial settings.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as UV irradiation or microbial activity, the molecule undergoes hydrolysis to form less complex byproducts. This knowledge is essential for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 3-(3-chloro-4-fluoroanilino)-1-(3-nitrophenyl)-1-propanone, CAS No 882748-40-5, stands as a testament to the ingenuity of modern chemistry. Its versatile structure and diverse applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an even more pivotal role in shaping the future of materials science and medicinal chemistry.